Cas no 5097-82-5 (1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one)

• Product Name: 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one
• CAS No: 5097-82-5
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD01838361
• CID: 1570140
• PubChem ID: 135496810
• Update Time: 2025-10-21

1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2h-tetrazol-5-one
• AC1L3LYI
• 1-Phenyl-4,5-dihydro-1H-tetrazol-5-one
• SureCN54977
• 1,4-dihydro-1-phenyl-5H-tetrazol-5-one
• 1-phenyl-1,4-dihydro-5H-tetrazol-5-one
• 1-phenyl-5(4H)-tetrazolinone
• AC1Q6H0O
• 1-phenyl-1H-tetrazol-5(4H)-one
• SureCN836932
• 1-phenyl-1,4-dihydrotetrazol-5-one
• 1-Phenyl-5-hydroxytetrazole
• SureCN4672478
• 1-phenyl-2-tetrazolin-5-one
• 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one
• HMS1772H20
• DTXSID70965778
• SCHEMBL54977
• 1-phenyl-1,2-dihydro-5H-tetrazol-5-one
• 5097-82-5
• SR-01000394322
• P10205
• Z104343008
• 4-phenyl-1H-tetrazol-5-one
• SR-01000394322-1
• 1-phenyl-5-tetrazolone
• 1-phenyl-tetrazole-5-one
• 1-phenyltetrazol-5-one
• 1-phenyl-1,4-dihydro-tetrazol-5-one
• AKOS001147724
• CS-0368588
• 1-phenyl-1H-tetrazol-5(2H)-one
• 355154-95-9
• STL495717
• AKOS017277947
• CCG-322482
• CS-0058178
• 1-phenyl-1H-tetrazol-5-ol
• 1H-Tetrazol-5-ol, 1-phenyl-
• CHEMBL589843
• EN300-14590

• MDL： MFCD01838361
• Inchi： 1S/C7H6N4O/c12-7-8-9-10-11(7)6-4-2-1-3-5-6/h1-5H,(H,8,10,12)
• InChI Key： FYYACQQSYSDVJB-UHFFFAOYSA-N
• SMILES： O=C1NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 63.57000
• LogP: -0.04440

Additional information on 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one

Comprehensive Guide to 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one (CAS No. 5097-82-5): Properties, Applications, and Market Insights

1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one (CAS No. 5097-82-5) is a heterocyclic organic compound with a unique structure that combines a phenyl group with a tetrazole ring. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its versatile chemical properties. Researchers and manufacturers often search for "1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one uses" or "CAS 5097-82-5 applications," highlighting its relevance in modern chemistry.

The molecular formula of 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one is C7H6N4O, and it exhibits a molecular weight of 162.15 g/mol. Its structure features a five-membered tetrazole ring, which is known for its stability and ability to participate in various chemical reactions. The presence of the phenyl group enhances its lipophilicity, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential in "drug discovery" and "material science," aligning with the growing demand for innovative chemical solutions.

One of the most notable applications of 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one is its role as a building block in medicinal chemistry. The tetrazole moiety is a bioisostere for carboxylic acids, which makes it useful in designing drugs with improved metabolic stability. For instance, it has been investigated in the development of "antihypertensive agents" and "anti-inflammatory compounds." These applications are particularly relevant given the increasing focus on "personalized medicine" and "targeted therapies."

In addition to pharmaceuticals, CAS 5097-82-5 finds use in agrochemicals. Its derivatives have been explored as potential "herbicides" and "pesticides," addressing the need for sustainable agricultural practices. The compound's ability to modulate biological pathways makes it a candidate for developing eco-friendly crop protection solutions. This aligns with the global trend toward "green chemistry" and "reduced environmental impact."

The synthesis of 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one typically involves the reaction of phenylhydrazine with cyanogen bromide, followed by cyclization. This process has been optimized for high yield and purity, catering to industrial-scale production. Researchers often inquire about "synthesis methods for 5097-82-5" or "purification techniques for tetrazole derivatives," reflecting the compound's technical significance.

From a market perspective, the demand for 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one is expected to grow, driven by its applications in life sciences and specialty chemicals. Key players in the chemical industry are investing in R&D to explore new derivatives and formulations. The compound's compatibility with "high-throughput screening" and "combinatorial chemistry" further enhances its appeal in drug discovery pipelines.

Safety and handling of CAS 5097-82-5 are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should be followed. Users often search for "MSDS for 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one" or "storage conditions for tetrazole compounds," emphasizing the need for accurate technical data.

In conclusion, 1-phenyl-4,5-dihydro-1H-1,2,3,4-tetrazol-5-one (CAS No. 5097-82-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges such as "sustainable development" and "precision medicine."